Cas no 130313-85-8 (1,3-Dioxan-4-one, 2-methyl-)

• Product Name: 1,3-Dioxan-4-one, 2-methyl-
• CAS No: 130313-85-8
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 2769901
• PubChem ID: 10964459
• Update Time: 2025-04-21

1,3-Dioxan-4-one, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID40449934
• 1,3-Dioxan-4-one, 2-methyl-
• 130313-85-8
• SCHEMBL13897284

• Inchi： 1S/C5H8O3/c1-4-7-3-2-5(6)8-4/h4H,2-3H2,1H3
• InChI Key： VLFBYARWQHKKIB-UHFFFAOYSA-N
• SMILES： O1CCC(=O)OC1C

Computed Properties

• Exact Mass: 116.047344113Da
• Monoisotopic Mass: 116.047344113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.5Ų